Cas no 2183473-40-5 (BDP 581/591 hydrazide)

BDP 581/591 hydrazide is a high-purity hydrazide derivative designed for applications in bioconjugation, crosslinking, and labeling. Its hydrazide functional group enables selective coupling with aldehydes and ketones, making it suitable for modifying biomolecules such as proteins, antibodies, and glycans. The product offers excellent stability and reactivity under mild conditions, ensuring efficient conjugation without compromising biomolecular integrity. Its compatibility with aqueous buffers and organic solvents enhances versatility in experimental workflows. BDP 581/591 hydrazide is particularly valued in fluorescence labeling and assay development due to its reliable performance and minimal side reactions. The compound is supplied with rigorous quality control to ensure batch-to-batch consistency.
BDP 581/591 hydrazide structure
BDP 581/591 hydrazide structure
Product Name:BDP 581/591 hydrazide
CAS No:2183473-40-5
MF:C22H22BClF2N4O
MW:442.697090625763
CID:4641821
PubChem ID:131954308
Update Time:2025-06-08

BDP 581/591 hydrazide Chemical and Physical Properties

Names and Identifiers

    • BDP 581/591 hydrazide
    • BP-23929
    • 2183473-40-5
    • Inchi: 1S/C22H21BF2N4O.ClH/c24-23(25)28-18(9-5-4-8-17-6-2-1-3-7-17)10-12-20(28)16-21-13-11-19(29(21)23)14-15-22(30)27-26;/h1-13,16H,14-15,26H2,(H,27,30);1H
    • InChI Key: YBNBSHNGIGNNNW-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CCC1N2C(C=C3[N+]([B-]2(F)F)=C(C=CC=CC2=CC=CC=C2)C=C3)=CC=1)NN

Computed Properties

  • Exact Mass: 442.1543255g/mol
  • Monoisotopic Mass: 442.1543255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 827
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7Ų

BDP 581/591 hydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P019EZU-5mg
BDP 581/591 hydrazide
2183473-40-5 95%
5mg
$243.00 2023-12-18
A2B Chem LLC
AV18154-5mg
BDP 581/591 hydrazide
2183473-40-5 95%
5mg
$289.00 2024-04-20
Ambeed
A1192866-50mg
BDP 581/591 hydrazide HCl
2183473-40-5 95%
50mg
$1253.0 2025-02-25
Ambeed
A1192866-5mg
BDP 581/591 hydrazide HCl
2183473-40-5 95%
5mg
$364.0 2025-02-25
Ambeed
A1192866-25mg
BDP 581/591 hydrazide HCl
2183473-40-5 95%
25mg
$714.0 2025-02-25

Additional information on BDP 581/591 hydrazide

Introduction to BDP 581/591 Hydrazide (CAS No: 2183473-40-5)

The compound BDP 581/591 hydrazide, identified by its Chemical Abstracts Service (CAS) number CAS No: 2183473-40-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This hydrazide derivative belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

BDP 581/591 hydrazide is structurally characterized by its hydrazide functional group, which is known to participate in various biochemical reactions. The presence of this moiety suggests that the compound may interact with biological targets in ways that could be exploited for medicinal purposes. Recent studies have highlighted the importance of hydrazide derivatives in the development of novel drugs due to their ability to form covalent bonds with biological molecules, thereby enhancing their binding affinity and pharmacological efficacy.

In the realm of contemporary pharmaceutical research, BDP 581/591 hydrazide has been investigated for its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The hydrazide group in BDP 581/591 hydrazide may facilitate its interaction with key enzymes and signaling molecules involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these pathways, the compound could potentially mitigate excessive inflammatory responses, offering a novel therapeutic approach.

Moreover, the structural features of BDP 581/591 hydrazide make it an attractive candidate for further exploration in the field of enzyme inhibition. Enzymes play critical roles in numerous biological processes, and their dysregulation is often associated with various diseases. The hydrazide moiety is known to form stable adducts with enzymes, which can lead to potent inhibition of their activity. This property has been leveraged in the design of drugs targeting enzymes such as kinases and proteases, which are implicated in cancer and other metabolic disorders. BDP 581/591 hydrazide may offer a similar mechanism of action, providing a basis for developing new anti-inflammatory or anti-cancer agents.

Recent advancements in computational chemistry have also contributed to the understanding of BDP 581/591 hydrazide's potential applications. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. These studies have suggested that BDP 581/591 hydrazide may bind to specific residues on target proteins, thereby modulating their function. This information is crucial for optimizing the compound's structure to improve its pharmacokinetic properties and reduce potential side effects.

The synthesis of BDP 581/591 hydrazide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to construct the complex framework of this compound efficiently. The development of robust synthetic routes is critical for scaling up production and making the compound accessible for further preclinical and clinical studies.

In addition to its biological potential, BDP 581/591 hydrazide has been examined for its chemical stability and solubility characteristics. These properties are crucial for determining its suitability for formulation into drug products. Stability studies have revealed that the compound exhibits good shelf-life under controlled storage conditions, indicating its potential for long-term use in pharmaceutical formulations. Solubility profiles have also been optimized through co-crystallization with suitable solvents or excipients, enhancing its bioavailability and therapeutic efficacy.

The safety profile of BDP 581/591 hydrazide is another area of active investigation. Preclinical toxicology studies have been conducted to assess its potential adverse effects on living organisms. These studies include evaluations of acute toxicity, chronic toxicity, and genotoxicity endpoints. Preliminary results suggest that BDP 581/591 hydrazide exhibits low toxicity at relevant doses, making it a promising candidate for further development into a therapeutic agent. However, comprehensive safety assessments are necessary before it can be considered for human clinical trials.

The future direction of research on BDP 581/591 hydrazide includes exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. By elucidating how the compound interacts with biological targets and modulates physiological processes, researchers can gain valuable insights into its therapeutic potential. Animal studies will provide evidence of its effectiveness in treating specific conditions, paving the way for human clinical trials.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of BDP 581/591 hydrazide from a laboratory compound to a clinically viable drug. Such partnerships can leverage complementary expertise and resources to accelerate research progress and ensure regulatory compliance. As our understanding of biological pathways continues to expand, compounds like BDP 581/591 hydrazide hold promise for addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.